Cas no 851987-35-4 (N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide)

• Product Name: N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide
• CAS No: 851987-35-4
• MF: C₂₂H₂₆N₄O₃S₂
• MW: 458.596842288971
• CID: 6613251
• PubChem ID: 16825111
• Update Time: 2025-05-21

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide
• 851987-35-4
• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzohydrazide
• N'-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide
• AKOS024590812
• F0642-3506

• Inchi： 1S/C22H26N4O3S2/c1-14-8-10-26(11-9-14)31(28,29)18-6-4-17(5-7-18)21(27)24-25-22-23-20-16(3)12-15(2)13-19(20)30-22/h4-7,12-14H,8-11H2,1-3H3,(H,23,25)(H,24,27)
• InChI Key： PGVXVSIDJMCDFX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NNC2=NC3C(C)=CC(C)=CC=3S2)=O)=CC=1)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 458.14463305g/mol
• Monoisotopic Mass: 458.14463305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 128Ų

Additional information on N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide

N'-(4,6-Dimethyl-1,3-Benzothiazol-2-Yl)-4-(4-Methylpiperidin-1-Yl)Sulfonylbenzohydrazide: A Comprehensive Overview

The compound N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide (CAS No. 851987-35-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a sulfonyl group, and a benzohydrazide moiety. The presence of these functional groups makes it a versatile compound with unique properties that have been explored in recent scientific studies.

Recent research has focused on the benzothiazole core of the molecule, which is known for its aromatic stability and ability to participate in various chemical reactions. The sulfonyl group attached to the benzene ring enhances the compound's solubility and reactivity, making it suitable for applications in drug design and material science. Additionally, the benzohydrazide moiety contributes to the molecule's ability to form stable complexes with metal ions, a property that has been leveraged in catalytic applications.

The synthesis of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide involves a multi-step process that combines principles of organic chemistry and medicinal chemistry. The key steps include the formation of the benzothiazole ring through condensation reactions, followed by the introduction of the sulfonyl and benzohydrazide groups. The use of advanced synthetic techniques ensures high purity and yield of the final product.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable metal complexes makes it an ideal candidate for designing drug carriers that can deliver therapeutic agents to specific targets in the body. Furthermore, recent studies have explored its potential as an antioxidant, where its sulfur-containing groups play a crucial role in neutralizing free radicals and reducing oxidative stress.

The toxicological profile of this compound has also been a subject of interest. Preliminary studies indicate that it exhibits low toxicity at therapeutic concentrations, making it a safe option for pharmaceutical applications. However, further research is needed to fully understand its long-term effects and bioavailability.

Looking ahead, the development of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide into practical applications will depend on continued research into its pharmacokinetics and pharmacodynamics. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its use in medicine and materials science.

In conclusion, N'-(4,6-dimethyl-1,3-benzothiazol-2-Yl)-4-(4-Methylpiperidin-1-Yl)Sulfonylbenzohydrazide (CAS No. 851987-35-4) is a remarkable compound with a wealth of potential applications. Its unique structure and functional groups make it a valuable tool in modern chemistry and biology. As research progresses, this compound is poised to make significant contributions to the advancement of science and technology.